3-(Anilinomethyl)-4-bromophenol
Description
3-(Anilinomethyl)-4-bromophenol is a brominated phenolic compound featuring an anilinomethyl (-CH₂-C₆H₅NH₂) substituent at the 3-position of the aromatic ring and a bromine atom at the 4-position. This structure combines the electronic effects of bromine (electron-withdrawing) and the aromatic amine group (electron-donating), making it a versatile intermediate in organic synthesis, particularly in the development of ligands, pharmaceuticals, and functional materials.
Properties
IUPAC Name |
3-(anilinomethyl)-4-bromophenol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO/c14-13-7-6-12(16)8-10(13)9-15-11-4-2-1-3-5-11/h1-8,15-16H,9H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGGHMJGRAIWFSO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NCC2=C(C=CC(=C2)O)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.14 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
3-Amino-4-bromophenol
4-(Aminomethyl)-3-bromophenol
- Structure: Contains an aminomethyl (-CH₂NH₂) group at the 4-position and bromine at the 3-position .
- Synthetic Utility: Reacts with aldehydes to form Schiff bases, similar to anilinomethyl derivatives .
- Key Differences: The aminomethyl group lacks the aromaticity of anilinomethyl, which may reduce stability in metal complexes (e.g., Cu²+ or Cd²+) .
Organotin-Substituted α-Anilinomethyl Phosphonates
- Structure: Features an anilinomethyl group linked to a phosphonate and organotin moiety .
- Applications : Demonstrated in catalysis and material science due to Sn-C bonding .
- Key Differences: The addition of tin and phosphonate groups enhances metal-binding capabilities but introduces toxicity concerns absent in 3-(Anilinomethyl)-4-bromophenol .
4-Bromophenol Derivatives in Cross-Coupling Reactions
- Examples: TBS-protected 4-bromophenol, 3-bromoanisole .
- Reactivity: Electron-rich 4-bromophenol derivatives undergo cross-coupling with yields up to 95% .
- Key Differences: The anilinomethyl group in 3-(Anilinomethyl)-4-bromophenol may sterically hinder coupling reactions compared to simpler 4-bromophenol derivatives .
Physicochemical and Spectral Comparisons
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
